Cas no 1807092-36-9 (Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylate
• CAS No: 1807092-36-9
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4890633
• Update Time: 2025-07-23

Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-16-9(15)6-4(3-10)2-5(14)13-7(6)8(11)12/h2,8H,3H2,1H3,(H,13,14)
• InChI Key： DXIJSOPOGUHQSD-UHFFFAOYSA-N
• SMILES： ClCC1=CC(NC(C(F)F)=C1C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 0.3
• Topological Polar Surface Area: 55.4

Additional information on Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylate

Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylate (CAS No. 1807092-36-9): A Comprehensive Overview

Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylate (CAS No. 1807092-36-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. The presence of both chloromethyl and difluoromethyl substituents in its molecular framework endows it with distinct chemical properties that make it a valuable candidate for further exploration.

The compound's structure consists of a pyridine core, which is a well-documented scaffold in drug design due to its biological activity and favorable pharmacokinetic properties. The 4-(chloromethyl) group introduces reactivity that can be exploited for further functionalization, while the 2-(difluoromethyl) moiety enhances metabolic stability and binding affinity. Additionally, the 6-hydroxypyridine moiety contributes to hydrogen bonding capabilities, which are crucial for interactions with biological targets.

In recent years, there has been a surge in research focused on developing small molecules that can modulate various biological pathways. Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylate has emerged as a compound of interest due to its potential applications in the treatment of inflammatory diseases, cancer, and infectious disorders. Its unique structural attributes allow it to interact with multiple targets, making it a versatile tool for drug discovery.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that facilitate such constructions.

Evaluation of the pharmacological properties of Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylate has revealed promising results in preclinical studies. Its ability to inhibit key enzymes involved in inflammatory pathways has been particularly noteworthy. Furthermore, its interaction with bacterial enzymes has shown potential in combating antibiotic-resistant strains, addressing a critical global health challenge.

The compound's< strong>difluoromethyl group plays a pivotal role in enhancing its pharmacological activity by improving binding affinity to biological targets. This modification is widely recognized in medicinal chemistry for its ability to modulate enzyme kinetics and receptor interactions. The< strong>chloromethyl group further contributes to its reactivity, allowing for post-synthetic modifications that can fine-tune its biological effects.

Ongoing research is exploring the potential of Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylate as a lead compound for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its pharmacokinetic profile and assess its safety and efficacy in clinical trials. These studies aim to translate preclinical findings into tangible therapeutic benefits for patients suffering from various diseases.

The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery process for compounds like Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylate. By leveraging these tools, researchers can rapidly identify promising analogs and predict their biological activity with greater accuracy. This approach not only saves time but also reduces the reliance on empirical testing, making drug development more efficient and cost-effective.

The future prospects of Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylate are bright, with ongoing studies focusing on expanding its therapeutic applications. Investigating its potential in neurodegenerative disorders and metabolic diseases is among the areas of active exploration. Additionally, exploring novel synthetic routes to improve yield and scalability will be crucial for its commercialization.

In conclusion, Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylate (CAS No. 1807092-36-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.